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Compound of Interest

Compound Name: Ethacrynic acid-13C2,d5

Cat. No.: B12414189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethacrynic acid-13C2,d5, an

isotopically labeled form of Ethacrynic acid. This document is intended for researchers,

scientists, and professionals in drug development who require detailed technical information for

their studies. Ethacrynic acid-13C2,d5 is primarily utilized as an internal standard in

quantitative analyses such as mass spectrometry, or as a tracer in metabolic studies.[1]

Chemical and Physical Properties
Ethacrynic acid is a loop diuretic used to treat edema and high blood pressure.[2][3] The

isotopically labeled version, Ethacrynic acid-13C2,d5, incorporates two Carbon-13 atoms and

five Deuterium atoms, increasing its molecular weight for clear differentiation from its unlabeled

counterpart in analytical assays.

Property Value

Chemical Formula C₁₁¹³C₂H₇D₅Cl₂O₄

Molecular Weight 310.15 g/mol [4][5]

Appearance White or almost white crystalline powder[6]

CAS Number (Unlabeled) 58-54-8[4]
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Analytical Specifications
The following table summarizes the typical analytical specifications for Ethacrynic acid-
13C2,d5, as compiled from various suppliers. These values are crucial for ensuring the

accuracy and precision of experimental results.

Parameter Specification Method

Purity >95%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment >95%

Mass Spectrometry (MS) or

Nuclear Magnetic Resonance

(NMR)

Chemical Identity Conforms to structure

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

Experimental Protocols
The following are generalized experimental protocols for the analytical techniques commonly

used to verify the specifications of Ethacrynic acid-13C2,d5.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis

Objective: To determine the chemical purity of Ethacrynic acid-13C2,d5 by separating it

from any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Mobile Phase: A gradient mixture of acetonitrile and water with 0.1% formic acid. The specific

gradient will depend on the column and system but will be optimized to achieve good

separation of the main peak from any impurities.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 270 nm.

Procedure:

A standard solution of Ethacrynic acid-13C2,d5 is prepared in the mobile phase.

The solution is injected into the HPLC system.

The resulting chromatogram is analyzed to determine the area of the main peak relative to

the total area of all peaks, which corresponds to the purity of the sample.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity Confirmation

Objective: To confirm the molecular weight and determine the isotopic enrichment of

Ethacrynic acid-13C2,d5.

Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight or Orbitrap mass

spectrometer) coupled with an appropriate ionization source (e.g., electrospray ionization -

ESI).

Procedure:

A dilute solution of the compound is infused into the mass spectrometer.

The mass spectrum is acquired in full scan mode.

The spectrum is analyzed for the presence of the expected molecular ion peak

corresponding to the mass of Ethacrynic acid-13C2,d5.

The relative intensities of the isotopic peaks are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of Ethacrynic acid-13C2,d5.
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d6).

¹H and ¹³C NMR spectra are acquired.

The chemical shifts, splitting patterns, and integration values are analyzed to confirm that

the structure is consistent with Ethacrynic acid, with the expected modifications for the

isotopic labels.

Mechanism of Action and Signaling Pathways
Ethacrynic acid is a potent diuretic that primarily acts by inhibiting the Na-K-2Cl cotransporter

(NKCC2) in the thick ascending loop of Henle in the kidneys.[2][3] This inhibition leads to a

significant increase in the excretion of sodium, potassium, and chloride ions, and consequently

water, resulting in diuresis.[7]

Recent research has also highlighted its role in other signaling pathways, particularly in the

context of cancer biology. Ethacrynic acid has been shown to inhibit the proinflammatory NF-κB

pathway and the Wnt/β-catenin signaling pathway.[6]

Wnt/β-catenin Signaling Pathway Inhibition by
Ethacrynic Acid
The following diagram illustrates the inhibitory effect of Ethacrynic acid on the Wnt/β-catenin

signaling pathway.
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Inhibition of Wnt/β-catenin Pathway by Ethacrynic Acid

NF-κB Signaling Pathway Inhibition
Below is a workflow diagram illustrating the general mechanism of NF-κB signaling and the

inhibitory point of Ethacrynic acid.
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Inhibition of NF-κB Pathway by Ethacrynic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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